Cas no 1697520-47-0 (2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione
• CAS No: 1697520-47-0
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 5710691
• PubChem ID: 103619021
• Update Time: 2025-08-04

2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1126372
• 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione
• 1697520-47-0

• Inchi： 1S/C11H16O4/c1-11(2)4-7(12)10(8(13)5-11)9(14)6-15-3/h10H,4-6H2,1-3H3
• InChI Key： YCUDRNJZFBYNPB-UHFFFAOYSA-N
• SMILES： O=C1C(C(COC)=O)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.4Ų

Additional information on 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione

Comprehensive Overview of 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione (CAS No. 1697520-47-0)

2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione (CAS No. 1697520-47-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique cyclohexane-1,3-dione core and methoxyacetyl side chain, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural adaptability and functional group reactivity.

The growing interest in 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione is partly driven by its relevance to sustainable chemistry and green synthesis initiatives. As the demand for environmentally friendly chemical processes rises, this compound's potential as a building block for biodegradable materials and low-toxicity agrochemicals has become a hot topic. Recent studies have highlighted its role in the development of next-generation crop protection agents, aligning with global trends toward precision agriculture and reduced environmental impact.

From a structural perspective, the presence of both ketone and ester-like functionalities in 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione allows for diverse chemical transformations. This versatility has led to its exploration in medicinal chemistry, particularly in the design of small-molecule inhibitors and enzyme modulators. The compound's hydrogen-bonding capacity and steric profile make it particularly interesting for drug discovery applications, where molecular recognition plays a crucial role.

The synthesis and characterization of CAS No. 1697520-47-0 have been subjects of numerous optimization studies, with researchers focusing on improving yield efficiency and purity standards. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound meets the stringent requirements of pharmaceutical-grade intermediates. These quality control measures are particularly important given the compound's potential use in GMP-compliant production environments.

In the context of intellectual property and commercial availability, 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione has been the subject of several patent applications, reflecting its economic value in specialty chemical markets. Suppliers typically offer this compound with detailed technical specifications and safety data sheets, catering to the needs of research institutions and industrial laboratories. The pricing and availability of this chemical often correlate with its purity grade and batch size, with custom synthesis options available for specialized applications.

Looking toward future applications, researchers are investigating the potential of 1697520-47-0 in material science applications, particularly in the development of functional polymers and advanced coatings. The compound's ability to participate in cross-linking reactions and form stable conjugates makes it attractive for creating novel materials with tailored properties. These developments align with current industry demands for high-performance specialty chemicals that can address complex technological challenges.

For researchers working with 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione, proper storage conditions and handling protocols are essential to maintain its chemical integrity. Standard recommendations include protection from moisture and light exposure, with storage typically advised under inert atmosphere conditions when long-term stability is required. These precautions ensure that the compound retains its reactivity profile and purity characteristics throughout its shelf life.

The analytical characterization of CAS 1697520-47-0 presents specific challenges that require specialized expertise. Interpretation of its spectroscopic data, particularly the complex splitting patterns observed in proton NMR spectra, demands careful analysis. These analytical considerations are crucial for researchers seeking to use this compound as a reference standard or as a starting material for further synthetic modifications.

In conclusion, 2-(2-Methoxyacetyl)-5,5-dimethylcyclohexane-1,3-dione represents an important chemical entity with broad potential across multiple scientific disciplines. Its unique structural features and versatile reactivity continue to inspire innovative applications in drug development, agricultural science, and advanced materials. As research into this compound progresses, we can anticipate new discoveries that will further expand its utility in addressing contemporary scientific and technological challenges.